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Compound of Interest

Compound Name: 1-Naphthyl benzoate

Cat. No.: B1617071 Get Quote

Technical Data Sheet: 1-Naphthyl Benzoate
This document provides the core chemical properties of 1-Naphthyl benzoate, a chemical

compound often used as an intermediate in organic synthesis.[1] It is an ester of 1-naphthol

and benzoic acid.[1]

Chemical Identity and Properties
The fundamental molecular details of 1-Naphthyl benzoate are summarized below. This data

is essential for stoichiometric calculations, analytical characterization, and material specification

in a research and development context.
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Property Value Source

Molecular Formula C₁₇H₁₂O₂
PubChem[2], SIELC

Technologies[3]

Molecular Weight 248.27 g/mol PubChem[2]

Alternate Value 248.28 g/mol Stenutz[4]

CAS Number 607-55-6
Benchchem[1],

ChemicalBook[5]

IUPAC Name naphthalen-1-yl benzoate PubChem[2]

Synonyms
α-naphthyl benzoate, 1-

Naphthalenol benzoate
Stenutz[4], PubChem[2]

Logical Relationship: Synthesis
The primary method for synthesizing 1-Naphthyl benzoate is through the esterification of 1-

naphthol with benzoic acid. This reaction can be catalyzed by an acid.[1] The relationship

between the reactants and the product is illustrated in the following diagram.

Diagram of the synthesis of 1-Naphthyl benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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